Cas no 4202-92-0 (3-Fluorotoluene-α,α,α-d3)

• Product Name: 3-Fluorotoluene-α,α,α-d3
• CAS No: 4202-92-0
• MF: C₇H₇F
• MW: 113.147370576859
• CID: 325030
• PubChem ID: 87640112
• Update Time: 2025-04-19

3-Fluorotoluene-α,α,α-d3 Chemical and Physical Properties

Names and Identifiers

• Benzene,1-fluoro-3-(methyl-d3)- (9CI)
• Toluene-a,a,a-d3, m-fluoro- (7CI,8CI)
• 3-FLUOROTOLUENE-ALPHA,ALPHA,ALPHA-D3
• D97940
• DTXSID301301799
• SCHEMBL4244591
• Benzene, 1-fluoro-3-(methyl-d3)-
• EN300-743379
• 1-fluoro-3-(2H3)methylbenzene
• 4202-92-0
• 3-Fluorotoluene-α,α,α-d3

• Inchi： 1S/C7H7F/c1-6-3-2-4-7(8)5-6/h2-5H,1H3/i1D3
• InChI Key： BTQZKHUEUDPRST-FIBGUPNXSA-N
• SMILES： FC1=CC=CC(C([2H])([2H])[2H])=C1

Computed Properties

• Exact Mass: 113.072
• Monoisotopic Mass: 113.072
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0A^2